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Compound of Interest

1-(5-Amino-2-
Compound Name:
methylphenyl)ethanone

Cat. No.: B1647496

An In-depth Technical Guide to 2-(Trifluoromethyl)nicotinic Acid

Disclaimer: The information provided in this document pertains to the chemical 2-
(Trifluoromethyl)nicotinic acid, which is associated with CAS number 131747-43-8. The CAS
number provided in the topic, 22241-00-5, corresponds to the chemical 1-(5-Amino-2-
methylphenyl)ethanone. Based on the depth of information requested, it is presumed that the
intended subject of inquiry is 2-(Trifluoromethyl)nicotinic acid, a compound with significant
interest in drug development.

Chemical Information

2-(Trifluoromethyl)nicotinic acid is a fluorinated pyridinecarboxylic acid derivative. It serves as a
crucial intermediate in the synthesis of various pharmacologically active compounds, most
notably as a precursor to potent enzyme inhibitors.[1][2][3] Its chemical structure features a
pyridine ring substituted with a carboxylic acid group and a trifluoromethyl group, the latter of
which significantly influences the molecule's electronic properties and biological activity.[4]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-(Trifluoromethyl)nicotinic acid are
summarized in the table below.
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Property Value Reference
CAS Number 131747-43-8 [4]
Molecular Formula C7H4F3NO2 [4]
Molecular Weight 191.11 g/mol
White to light brown powder or
Appearance [1]
crystal
Melting Point 184 to 188 °C [4]
Boiling Point 259.9 £ 40.0 °C at 760 mmHg [4]
Density 1.5 g/cm3 [4]
. Moderately soluble in alcohol
Solubility [4]

solvents

Safety and Handling

2-(Trifluoromethyl)nicotinic acid is classified as an irritant and requires careful handling in a

laboratory setting.[5]

Hazard Identification and Precautionary Measures
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Hazard Statement Precautionary Measures Reference

P264: Wash hands and face
thoroughly after handling.
P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P332+P313: If skin irritation
occurs: Get medical
advice/attention. P362+P364:

Take off contaminated clothing

H315: Causes skin irritation

and wash it before reuse.

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

_ water for several minutes.

H319: Causes serious eye )
o Remove contact lenses, if
irritation

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Poses a significant risk to
aguatic environments.
) Undiluted or large quantities
Environmental Hazard ) [4]
should not come into contact
with groundwater, waterways,

or sewage systems.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] It should be kept
away from oxidizing agents.[4]

Biological Significance and Applications
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The primary significance of 2-(Trifluoromethyl)nicotinic acid in drug development lies in its role
as a key building block for the synthesis of Catechol-O-methyltransferase (COMT) inhibitors.[1]
[2][3] COMT is an enzyme involved in the degradation of catecholamine neurotransmitters.[1]
Inhibitors of this enzyme are utilized in the management of Parkinson's disease.[1]

Specifically, 2-(Trifluoromethyl)nicotinic acid is a precursor to BIA 9-1059, a potent and
peripherally selective COMT inhibitor.[1] Derivatives of this acid have also been investigated as
potential dual inhibitors for the HIV-1 reverse transcriptase.[6]

Signaling Pathway: COMT Inhibition

The following diagram illustrates the metabolic pathway of catecholamines and the role of
COMT inhibition.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number 22241-00-5 chemical information and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1647496#cas-number-22241-00-5-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1647496?utm_src=pdf-body-img
https://www.benchchem.com/product/b1647496?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/ol800458k
https://figshare.com/collections/Efficient_Synthesis_of_2_Trifluoromethyl_nicotinic_Acid_Derivatives_from_Simple_Fluorinated_Precursors/2764672
https://figshare.com/collections/Efficient_Synthesis_of_2_Trifluoromethyl_nicotinic_Acid_Derivatives_from_Simple_Fluorinated_Precursors/2764672
https://pubs.acs.org/doi/abs/10.1021/ol800458k
https://www.guidechem.com/question/what-is-2-trifluoromethyl-nico-id126509.html
https://www.fishersci.com/store/msds?partNumber=AC456560010&countryCode=US&language=en
https://www.mdpi.com/1420-3049/25/6/1338
https://www.benchchem.com/product/b1647496#cas-number-22241-00-5-chemical-information-and-safety-data
https://www.benchchem.com/product/b1647496#cas-number-22241-00-5-chemical-information-and-safety-data
https://www.benchchem.com/product/b1647496#cas-number-22241-00-5-chemical-information-and-safety-data
https://www.benchchem.com/product/b1647496#cas-number-22241-00-5-chemical-information-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1647496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1647496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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